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Compound of Interest

Compound Name: 1,4-Dinitrosobenzene

Cat. No.: B086489

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1,4-
dinitrosobenzene (CAS No. 105-12-4). The information is intended to supplement, not
replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties

1,4-Dinitrosobenzene is a yellow crystalline solid. It is a highly reactive nitroso compound
utilized in organic synthesis, particularly in the preparation of N-nitroso compounds and
hydrazine derivatives.[1] Its reactivity also makes it a valuable intermediate in the
pharmaceutical industry for introducing specific functional groups into molecules.[1]

Table 1: Physical and Chemical Properties of 1,4-Dinitrosobenzene
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Property Value Reference
CAS Number 105-12-4 [1]
Molecular Formula CeHaN20:2 [1][2]
Molecular Weight 136.11 g/mol [2]
Appearance Yellow crystalline solid [1]

Melting Point 89-91°C [1]

Boiling Point 305-307°C [1]

Water: ~0.1 g/100 mL at 20°C.
Solubility Soluble in ethanol and [1]
acetone.

Hazard Identification and Safety Precautions

1,4-Dinitrosobenzene is classified as harmful if swallowed (Acute toxicity - Category 4, Oral).
[3][4] It is also recognized as a chemical that can cause methemoglobin formation, which
impairs the blood's ability to carry oxygen.[2] Some sources also classify it as a potential
carcinogen.[3]

Table 2: GHS Hazard Information for 1,4-Dinitrosobenzene

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Note: Data on other hazard classifications such as skin corrosion/irritation, carcinogenicity, and
aquatic toxicity are limited or unavailable.[3][4]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of PPE. The following are minimum
recommendations:
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[3][4]

o Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and a lab coat. For
tasks with a higher risk of exposure, fire/flame resistant and impervious clothing should be
worn.[3][4]

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If exposure limits are likely to be exceeded or if dusts are generated, a full-face
respirator with appropriate cartridges should be used.[3][4]

Engineering Controls

« Ventilation: All handling of 1,4-dinitrosobenzene solid or solutions should be conducted in a
properly functioning chemical fume hood to minimize inhalation exposure.[3][4]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.

Handling and Storage Procedures
Handling

» Avoid contact with skin and eyes.[3][4]

Avoid the formation of dust and aerosols.[3][4]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Use non-sparking tools to prevent ignition.[4]

Ensure all sources of ignition are removed from the handling area.[4]

Storage

o Store in a tightly closed container.[4]
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o Keep in a dry, cool, and well-ventilated place.[4]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
foodstuff containers.[4]

» No specific storage temperature range is widely published; however, adhering to "cool"
conditions (typically considered between 8°C and 15°C) is a prudent measure.
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Workflow for Safe Handling and Storage of 1,4-Dinitrosobenzene
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Start: Obtain 1,4-Dinitrosobenzene
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Handlin%'Protocol

Work in Chemical Fume Hood

A4

Avoid Dust/Aerosol Formation

Y

Weigh and Handle with Care

\ 4

Use Non-Sparking Tools

Store Unused Reagent fter Use
Storage Protocol ost-Handling
Tightly Closed Container Decontaminate Work Area
Cool, Dry, Well-Ventilated Area Dispose of Waste Properly
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Store Away from Incompatibles Remove and Dispose of PPE
Y
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End of Procedure

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 1,4-dinitrosobenzene.
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Experimental Protocol: Synthesis of 1,4-
Dinitrosobenzene

While specific protocols for the application of 1,4-dinitrosobenzene in research are not readily
available in published literature, the following protocol for its synthesis is adapted from patent
literature and serves as an example of a detailed experimental methodology involving related
precursors.[5] This synthesis should only be performed by trained personnel with appropriate
safety measures in place.

Objective: To synthesize p-dinitrosobenzene from p-benzoquinone dioxime.
Materials:

¢ p-Benzoquinone dioxime (wet)

e Sodium hydroxide (NaOH)

e Sodium hypochlorite (NaClO) solution (e.g., 7.28% available chlorine)
e Tap water

¢ Reaction vessel (light-protected)

 Stirring apparatus

« Filtration apparatus

Procedure:

e Preparation of Alkaline p-Benzoquinone Dioxime Solution:

o In a suitable reaction vessel, dissolve 43.70 g (1.09 mol) of sodium hydroxide in 998 mL of
tap water.

o To this solution, add 122.02 g of wet p-benzoquinone dioxime (equivalent to 0.600 mol of
dry material).
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o Stir the mixture until the p-benzoquinone dioxime is completely dissolved, forming the
alkaline solution.

e Preparation of Dilute NaCIlO Solution:

o In a separate container, dilute 643.72 g of NaClO solution (7.28% available chlorine) with
294 mL of tap water to prepare a solution with approximately 5% available chlorine.

e Reaction:

[e]

Protect the main reaction vessel from light.

o

Maintain the temperature of the alkaline p-benzoquinone dioxime solution at 13-15°C.

[¢]

Slowly add the dilute NaCIO solution dropwise to the alkaline p-benzoquinone dioxime
solution over a period of 4 hours.

[¢]

Continuously stir the reaction mixture throughout the addition.
» Post-Reaction and Isolation:

o After the addition is complete, continue stirring the mixture at a natural temperature for an
additional 2 hours.

o Collect the resulting precipitate by filtration.
o Wash the product by creating a slurry with water (pulping), followed by filtration.
o Dry the final product to obtain p-dinitrosobenzene.
Spill and Emergency Procedures
e Spill:
o Evacuate personnel to a safe area.[4]
o Ensure adequate ventilation.

o Avoid dust formation.[4]
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[e]

Remove all sources of ignition.[4]

o

Wear appropriate PPE, including respiratory protection.

[¢]

Carefully sweep up the spilled solid and place it in a suitable, closed container for
disposal.[4]

[¢]

Prevent the chemical from entering drains.[4]

o First Aid:
o If Swallowed: Rinse mouth. Get medical help.[3] Do NOT induce vomiting.

o If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.

o In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap
and plenty of water. Seek medical attention.

o In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a
doctor.[3]

Waste Disposal

Dispose of contents and container in accordance with local, regional, and national regulations.
This material may be considered hazardous waste. Consult with your institution's
environmental health and safety department for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1,4-
Dinitrosobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086489#handling-and-storage-procedures-for-1-4-
dinitrosobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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